Cas no 2172528-57-1 (1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172528-57-1
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6027536
• PubChem ID: 165855243
• Update Time: 2025-06-26

1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine
• [1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]methanamine
• EN300-1596021
• 2172528-57-1

• Inchi： 1S/C10H18N4O/c1-15-5-4-10-9(6-11)12-13-14(10)7-8-2-3-8/h8H,2-7,11H2,1H3
• InChI Key： LHRJVJCGYYMEHF-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CN)N=NN1CC1CC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66Ų

Additional information on 1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine

1-(Cyclopropylmethyl)-5-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-ylmethanamine (CAS No. 2172528-57-1): A Comprehensive Overview

1-(Cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172528-57-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of this compound, particularly the cyclopropylmethyl and 2-methoxyethyl substituents, contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The synthesis of 1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine typically involves a multi-step process that leverages modern synthetic techniques such as click chemistry. Click chemistry, pioneered by K. Barry Sharpless, has revolutionized the synthesis of complex molecules by providing efficient and reliable methods for forming covalent bonds under mild conditions. The triazole ring is often formed through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is highly selective and tolerant of various functional groups.

Recent studies have highlighted the potential of 1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine in various therapeutic areas. One notable application is in the development of antifungal agents. Fungal infections pose a significant health threat, particularly in immunocompromised patients. The triazole scaffold is well-known for its antifungal activity, and the presence of the cyclopropylmethyl and 2-methoxyethyl substituents may enhance this activity by improving the compound's lipophilicity and cellular uptake.

In addition to its antifungal properties, 1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine has shown promise in the treatment of viral infections. Viral diseases such as HIV and hepatitis C continue to be major global health challenges. The triazole ring can interact with viral enzymes and proteins, potentially inhibiting their function and reducing viral replication. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses in vitro, making it a potential lead for further drug development.

The anti-inflammatory properties of 1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine are also noteworthy. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disease. The triazole scaffold has been shown to possess anti-inflammatory activity through various mechanisms, such as inhibition of pro-inflammatory cytokines and enzymes like cyclooxygenase (COX). The presence of the cyclopropylmethyl and 2-methoxyethyl substituents may further enhance these anti-inflammatory effects by modulating the compound's pharmacokinetic properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine in various therapeutic settings. Early results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects at therapeutic doses. These findings are encouraging and support further clinical investigation.

The pharmacokinetic profile of 1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine has also been studied extensively. The compound exhibits good oral bioavailability and a favorable distribution profile, which are important factors for its potential use as an oral medication. Additionally, the half-life of the compound is sufficiently long to allow for once-daily dosing regimens, which can improve patient compliance.

In conclusion, 1-(cyclopropylmethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172528-57-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound may play a significant role in addressing some of the most pressing health challenges faced by society today.